N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide

• IUPAC Name: N-(3-fluoro-2-methylphenyl)-1-methylsulfonyl-2,3-dihydroindole-5-carboxamide
• InChI: InChI=1S/C17H17FN2O3S/c1-11-14(18)4-3-5-15(11)19-17(21)13-6-7-16-12(10-13)8-9-20(16)24(2,22)23/h3-7,10H,8-9H2,1-2H3,(H,19,21)
• InChI Key: JOIVLUFLGJYOCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)C2=CC3=C(C=C2)N(CC3)S(=O)(=O)C
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol
• Solubility: 4.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is a potent inhibitor of certain enzymes and has been studied extensively for its use in drug development and other scientific research.

Mechanism of Action

The mechanism of action of N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide involves its binding to the active site of the target enzyme, thereby inhibiting its activity. This inhibition can lead to a range of biochemical and physiological effects, depending on the specific enzyme that is targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the specific enzyme that is inhibited. For example, inhibition of CK2 can lead to the induction of apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide is its potency as an enzyme inhibitor, which makes it a valuable tool for studying various cellular processes. However, its use in lab experiments is limited by its high cost and potential toxicity, which can make it difficult to work with in certain contexts.

Future Directions

There are several potential future directions for research involving N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide. These include:
1. Further studies on its potential as a cancer therapy, including in vitro and in vivo studies to determine its efficacy and potential side effects.
2. Investigation of its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders.
3. Development of new synthetic methods for the production of this compound, with the aim of reducing its cost and increasing its accessibility for researchers.
4. Investigation of its potential as a tool for studying various cellular processes, including its effects on other enzymes and signaling pathways.

Scientific Research Applications

N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide has been extensively studied for its potential applications in drug development. It has been found to be a potent inhibitor of certain enzymes, including the protein kinase CK2, which is involved in various cellular processes. This makes it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer.